Cas no 105935-07-7 (3,4-dimethoxy-1H-Pyrrole)

• Product Name: 3,4-dimethoxy-1H-Pyrrole
• CAS No: 105935-07-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 126921
• PubChem ID: 11137174
• Update Time: 2025-04-18

3,4-dimethoxy-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-1H-Pyrrole
• 1H-Pyrrole,3,4-dimethoxy-
• 3,4-DIMETHOXYPYRROLE
• 1H-Pyrrole,3,4-dimethoxy
• 3,4-dimethoxy-1H-pyrrol
• 3,4-Dimethoxypyrrol
• DTXSID70456454
• SCHEMBL721113
• 105935-07-7
• AKOS006290102

• Inchi： 1S/C6H9NO2/c1-8-5-3-7-4-6(5)9-2/h3-4,7H,1-2H3
• InChI Key： QTTXPSXLMFARIT-UHFFFAOYSA-N
• SMILES： O(C)C1=CNC=C1OC

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 217.951 °C at 760 mmHg
• Flash Point: 78.979 °C
• PSA: 34.25000
• LogP: 1.03190